BENGHE Foundational & Exploratory

Check Availability & Pricing

MU1742: A Technical Guide to its Role in
Regulating Cellular Processes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: MU1742
Cat. No.: B15544333
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

MU1742 is a potent and highly selective chemical probe for Casein Kinase 1 (CK1) isoforms &
and &.[1][2] As a critical regulator of numerous cellular signaling pathways, CK1 is implicated in
a wide array of physiological and pathological processes, including cell proliferation, apoptosis,
and differentiation.[2][3] Deregulation of CK1 activity is linked to various malignancies and
neurodegenerative disorders, making it a compelling therapeutic target.[2] This technical guide
provides an in-depth overview of MU1742, its mechanism of action, its effects on cellular
processes, and detailed protocols for its experimental application.

Introduction to MU1742

MU1742 is a small molecule inhibitor that exhibits high potency and selectivity for CK1d and
CK1e, with additional activity against CK1a at higher concentrations.[2][4] It was developed as
a chemical probe to facilitate the study of CK1d/e functions in vitro and in vivo.[1][2] A
structurally related but inactive compound, MU2027, is available as a negative control for
experiments.[1][2]
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Casein Kinase 1 is a family of serine/threonine kinases that play pivotal roles in the regulation
of key signaling pathways, including Wnt, Hedgehog, and Hippo.[1][2][3] These pathways are
fundamental to embryonic development, tissue homeostasis, and their dysregulation is a
hallmark of many cancers.[1][2] CK1 isoforms are involved in a multitude of cellular functions
such as:

o Chromosome segregation[1][2]

o Gene expression[1][2]

o Cellular morphology and migration[2]

» Membrane trafficking and cytokinesis[Z]

o Autophagy[2]

o Stem cell maintenance and differentiation[2]

o Cell survival, proliferation, and apoptosis[1][2]

Given the pleiotropic roles of CK1, MU1742 serves as an invaluable tool for dissecting the
specific contributions of the d and € isoforms to these processes.

Quantitative Data

The following tables summarize the in vitro and in cellulo potency of MU1742 against various
CK1 isoforms.

Table 1: In Vitro Inhibitory Potency of MU1742 against CK1 Isoforms

Target Kinase IC50 (nM)
CK1o 6.0-6.1
CKla 7.0-7.2
CKle 27.7 - 28
CKlallL 520
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Data sourced from kinome-wide screening and biochemical assays.[1][3][4]

Table 2: In Cellulo Potency of MU1742 in HEK293 Cells

Target Kinase EC50 (nM)
CK1d 47

CK1le 220

CKlal 3500

Cellular target engagement was determined using the NanoBRET assay.[1][3]

Regulation of Cellular Signaling Pathways

MU1742 primarily exerts its effects by inhibiting CK1d and CK1g, thereby modulating
downstream signaling pathways.

Wnt Signaling Pathway

CK1 is a critical component of the (3-catenin destruction complex. In the absence of a Wnt
ligand, CK1a phosphorylates B-catenin at Ser45, priming it for subsequent phosphorylation by
GSK3[, which leads to its ubiquitination and proteasomal degradation.[5] Inhibition of CK1d/e
by MU1742 has been shown to modulate Wnt signaling.[1] Specifically, MU1742 treatment
leads to an accumulation of DVL2/3, key components of the Wnt pathway, and affects their
phosphorylation status.[1]
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Caption: Canonical Wnt Signaling Pathway and the inhibitory action of MU1742 on CK1d/s.
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Effects on Cellular Processes
Cell Cycle and Apoptosis

CK1 isoforms are known to regulate various aspects of the cell cycle and apoptosis.[6][7] For
instance, they are involved in processes such as chromosome segregation and the DNA
damage response.[1][2] While MU1742 did not exhibit significant cytotoxic effects in JURKAT
and HEK?293 cell lines at concentrations up to 10 uM over 24 hours, its impact on cell cycle
progression and apoptosis in other cancer cell lines, particularly those with specific genetic
backgrounds (e.g., overactive Ras and inactive p53), warrants further investigation.[3] Another
CKZ1d/¢ inhibitor, IC261, has been shown to induce prometaphase arrest and subsequent
apoptosis in multiple cancer cell lines, suggesting a potential role for CK1&/¢ in mitotic spindle
formation.[8]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Western Blotting for DVL3 Phosphorylation

This protocol is used to assess the in-cellulo activity of MU1742 by observing the
phosphorylation-dependent mobility shift of DVL3.[1]

Materials:

HEK?293T cells

o Expression vectors for DVL3 and CK1e

 Lipofectamine 2000 (or similar transfection reagent)

« Opti-MEM

o« DMEM with 10% FBS

e MU1742

e DMSO (vehicle control)
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 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

o BCA Protein Assay Kit

o SDS-PAGE gels

» PVDF membrane

e Primary antibodies (anti-DVL3, anti--actin)

o HRP-conjugated secondary antibody

e Enhanced chemiluminescence (ECL) substrate

Procedure:

o Seed HEK293T cells in 6-well plates to reach 70-80% confluency on the day of transfection.

o Co-transfect cells with DVL3 and CK1e expression vectors using Lipofectamine 2000
according to the manufacturer's instructions.

e 24 hours post-transfection, treat the cells with varying concentrations of MU1742 or DMSO
for the desired time (e.g., 6 hours).

e Wash cells with ice-cold PBS and lyse them in lysis buffer.

o Determine protein concentration using the BCA assay.

o Normalize protein amounts and prepare samples for SDS-PAGE.

e Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

¢ Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
e Incubate the membrane with primary anti-DVL3 antibody overnight at 4°C.

e Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1
hour at room temperature.
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 Visualize protein bands using an ECL substrate and an imaging system.

» Re-probe the membrane with an anti-3-actin antibody as a loading control.

TopFlash Reporter Assay for Wnt Signaling Activity

This luciferase-based reporter assay measures the activity of the canonical Wnt signaling
pathway.[1]

Materials:

HEK293T cells

e TOPFlash and FOPFlash (negative control) luciferase reporter plasmids
e Renilla luciferase plasmid (for normalization)

e Expression vectors for DVL3 and CK1e

» Transfection reagent

e MU1742

e Dual-Luciferase Reporter Assay System

e Luminometer

Procedure:

Seed HEK293T cells in a 24-well plate.

Co-transfect cells with TOPFlash or FOPFlash, Renilla luciferase, DVL3, and CK1e plasmids.

24 hours post-transfection, treat cells with MU1742 or vehicle.

After the desired treatment period, lyse the cells using the passive lysis buffer from the Dual-
Luciferase Reporter Assay System.
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» Measure firefly and Renilla luciferase activities using a luminometer according to the
manufacturer's protocol.

» Normalize the TOPFlash/FOPFlash activity to the Renilla luciferase activity to control for
transfection efficiency.

NanoBRET™ Target Engagement Assay

This assay quantifies the binding of MU1742 to CK1 isoforms in live cells.[1]
Materials:

o HEK293 cells

» NanoBRET™ vectors for CK1 isoforms fused to NanoLuc® luciferase

e« NanoBRET™ tracer

e MU1742

« Opti-MEM

o 96-well white-bottom plates

o Luminometer capable of measuring luminescence at two wavelengths

Procedure:

Transfect HEK293 cells with the appropriate NanoBRET™ CK1 isoform construct.

Plate the transfected cells in a 96-well plate.

Prepare serial dilutions of MU1742.

Add the tracer and MU1742 dilutions to the cells.

Incubate at 37°C and 5% CO2.

Measure the donor and acceptor emission signals using a luminometer.
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¢ Calculate the NanoBRET™ ratio and plot the data to determine the EC50 value.
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Caption: Experimental workflow for the NanoBRET™ Target Engagement Assay.

Conclusion

MU1742 is a powerful and selective chemical probe for investigating the roles of CK14 and
CKl1e in cellular processes. Its high potency and well-characterized in vitro and in cellulo
activity make it an essential tool for researchers in academia and the pharmaceutical industry.
The detailed protocols and data presented in this guide are intended to facilitate the effective
use of MU1742 in elucidating the complex biology of CK1 and exploring its potential as a
therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MU1742 | Structural Genomics Consortium [thesgc.org]

2. CASINVENT - SGC recommends the compound MU1742 as a new chemical probe for
protein kinases CK1d and CKlg, developed in collaboration with the researchers of
Caslnvent Pharma, a.s. [casinvent.com]

¢ 3. eubopen.org [eubopen.org]
e 4. MU 1742 Supplier | CAS 3095089-18-9 | MU1742 | Tocris Bioscience [tocris.com]

¢ 5. Splice variants of CK1a and CK1a-like: Comparative analysis of subcellular localization,
kinase activity, and function in the Wnt signaling pathway - PMC [pmc.ncbi.nim.nih.gov]

¢ 6. Cell Cycle and Apoptosis - PMC [pmc.ncbi.nim.nih.gov]

e 7.CK1 Is a Druggable Regulator of Microtubule Dynamics and Microtubule-Associated
Processes - PubMed [pubmed.ncbi.nim.nih.gov]

e 8.1C261 induces cell cycle arrest and apoptosis of human cancer cells via CK14/e and Wnt/
-catenin independent inhibition of mitotic spindle formation - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [MU1742: A Technical Guide to its Role in Regulating
Cellular Processes]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15544333/docs?utm_src=pdf-body#mu1742-a-technical-guide-to-its-role-in-regulating-cellular-processes
https://www.benchchem.com/product/b15544333/docs?utm_src=pdf-body#mu1742-a-technical-guide-to-its-role-in-regulating-cellular-processes
https://www.benchchem.com/product/b15544333?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thesgc.org/chemical-probes/mu1742
https://casinvent.com/news/news-archive/17-sgc-recommends-mu1742-as-a-new-chemical-probe-for-protein-kinases-ck1-and-ck1
https://casinvent.com/news/news-archive/17-sgc-recommends-mu1742-as-a-new-chemical-probe-for-protein-kinases-ck1-and-ck1
https://casinvent.com/news/news-archive/17-sgc-recommends-mu1742-as-a-new-chemical-probe-for-protein-kinases-ck1-and-ck1
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_MU1742_v1.pdf
https://www.tocris.com/products/mu-1742_7979
https://pmc.ncbi.nlm.nih.gov/articles/PMC11255964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11255964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1550296/
https://pubmed.ncbi.nlm.nih.gov/35267653/
https://pubmed.ncbi.nlm.nih.gov/35267653/
https://pubmed.ncbi.nlm.nih.gov/21258417/
https://pubmed.ncbi.nlm.nih.gov/21258417/
https://pubmed.ncbi.nlm.nih.gov/21258417/
https://www.benchchem.com/product/b15544333/docs#mu1742-a-technical-guide-to-its-role-in-regulating-cellular-processes
https://www.benchchem.com/product/b15544333/docs#mu1742-a-technical-guide-to-its-role-in-regulating-cellular-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15544333/docs#mul742-a-technical-guide-to-its-
role-in-regulating-cellular-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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